ethyl (3-butyl-4-oxo-3,4-dihydro-1-phthalazinyl)acetate

• IUPAC Name: ethyl 2-(3-butyl-4-oxophthalazin-1-yl)acetate
• InChI: InChI=1S/C16H20N2O3/c1-3-5-10-18-16(20)13-9-7-6-8-12(13)14(17-18)11-15(19)21-4-2/h6-9H,3-5,10-11H2,1-2H3
• InChI Key: DFGUIAFNPHCVTA-UHFFFAOYSA-N
• Canonical SMILES: CCCCN1C(=O)C2=CC=CC=C2C(=N1)CC(=O)OCC
• Molecular Formula: C16H20N2O3
• Molecular Weight: 288.34 g/mol

Description

Ethyl (3-butyl-4-oxo-3,4-dihydro-1-phthalazinyl)acetate, also known as ethyl phthalazinylacetate, is a synthetic compound that has gained attention in the scientific community due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of ethyl (3-butyl-4-oxo-3,4-dihydro-1-phthalazinyl)acetate phthalazinylacetate is not fully understood, but it is believed to involve the inhibition of key enzymes involved in the growth and proliferation of cancer cells. Specifically, it has been shown to inhibit the activity of topoisomerase II, an enzyme that is essential for DNA replication and repair.
Biochemical and Physiological Effects:
Ethyl phthalazinylacetate has been shown to have both biochemical and physiological effects. In vitro studies have demonstrated its ability to inhibit the growth of cancer cells, while in vivo studies have shown that it can reduce tumor growth in animal models. It has also been shown to have anti-inflammatory and antioxidant properties, which may contribute to its potential therapeutic effects.

Advantages and Limitations for Lab Experiments

One advantage of using ethyl (3-butyl-4-oxo-3,4-dihydro-1-phthalazinyl)acetate phthalazinylacetate in lab experiments is its versatility. It can be easily synthesized and modified to yield a variety of derivatives with different properties. However, one limitation is that its mechanism of action is not fully understood, which may make it difficult to optimize its therapeutic potential.

Future Directions

There are several future directions for the study of ethyl (3-butyl-4-oxo-3,4-dihydro-1-phthalazinyl)acetate phthalazinylacetate. One area of interest is the development of more potent derivatives with improved anticancer activity. Another area of research is the investigation of its potential applications in other disease areas, such as neurodegenerative disorders and infectious diseases. Additionally, the development of new synthetic methods for the preparation of ethyl (3-butyl-4-oxo-3,4-dihydro-1-phthalazinyl)acetate phthalazinylacetate and its derivatives may lead to more efficient and cost-effective production methods.

Synthesis Methods

Ethyl phthalazinylacetate can be synthesized by a multistep process involving the reaction of phthalic anhydride with butylamine to form 3-butylphthalic acid. This intermediate is then converted to its corresponding acid chloride, which is reacted with ethyl (3-butyl-4-oxo-3,4-dihydro-1-phthalazinyl)acetate acetate in the presence of a base to yield ethyl (3-butyl-4-oxo-3,4-dihydro-1-phthalazinyl)acetate phthalazinylacetate.

Scientific Research Applications

Ethyl phthalazinylacetate has been studied for its potential applications in various fields, including medicinal chemistry, materials science, and analytical chemistry. In medicinal chemistry, it has been investigated as a potential anticancer agent due to its ability to inhibit the growth of cancer cells. In materials science, it has been used as a building block for the synthesis of novel materials with unique properties. In analytical chemistry, it has been employed as a derivatizing agent for the analysis of various compounds.